1-chloro-2,3-dihydro-1H-indene-5-carbonitrile

• Molecular Formula: C10H8ClN
• Molecular Weight: 177.63 g/mol
• IUPAC Name: 1-chloro-2,3-dihydro-1H-indene-5-carbonitrile
• InChI: InChI=1S/C10H8ClN/c11-10-4-2-8-5-7(6-12)1-3-9(8)10/h1,3,5,10H,2,4H2
• InChI Key: WWOCPXIDLCWKHC-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1Cl)C=CC(=C2)C#N

Description

1-chloro-2,3-dihydro-1H-indene-5-carbonitrile is a useful research compound. Its molecular formula is C10H8ClN and its molecular weight is 177.63 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-Hydroxy-2,3-dihydro-1H-indene-5-carbonitrile (4.77 g, 30 mmol) was dissolved in 10 mL of methylene dichloride. While cooled on ice, thionyl chloride (6.6 ml, 90 mmol) was added dropwise within about 15 minutes. The solution was concentrated after being stirred for 3 hours. The residue was dissolved in ethyl acetate and the solution obtained was washed with cooled brine for 3 times, dried over anhydrous magnesium sulfate, and concentrated to obtain 1-chloro-2,3-dihydro-1H-indene-5-carbonitrile.